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Compound of Interest

Compound Name: 8-Bromo-6-methoxyquinoline

Cat. No.: B1267094 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 8-Bromo-6-methoxyquinoline, a

halogenated derivative of quinoline. The document details its chemical and physical properties,

experimental protocols for its synthesis, and its applications in medicinal chemistry and drug

development, particularly focusing on its role as a key scaffold for pharmacologically active

compounds.

Core Data and Physical Properties
8-Bromo-6-methoxyquinoline is a solid organic compound whose structural and physical

characteristics are foundational to its use in chemical synthesis and research.
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Property Value

Molecular Weight 238.08 g/mol [1]

Molecular Formula C₁₀H₈BrNO[1][2]

CAS Number 50488-36-3[1][2]

IUPAC Name 8-bromo-6-methoxyquinoline[1]

Melting Point 65-66 °C[2]

Boiling Point 329 °C at 760 mmHg[2]

Density 1.516 g/cm³[2]

Appearance Solid

SMILES COC1=CC(=C2C(=C1)C=CC=N2)Br[1]

Experimental Protocols
The synthesis of 8-Bromo-6-methoxyquinoline is most commonly achieved through the

electrophilic bromination of its precursor, 6-methoxyquinoline. The following protocol is adapted

from established methodologies for the bromination of 8-substituted quinolines.[3]

Objective: To synthesize 8-Bromo-6-methoxyquinoline via direct bromination of 6-

methoxyquinoline.

Materials and Reagents:

6-methoxyquinoline

Bromine (Br₂)

Chloroform (CHCl₃) or Dichloromethane (CH₂Cl₂)

5% Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Sodium Sulfate (Na₂SO₄)
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Silica gel or Alumina for column chromatography

Ethyl acetate (AcOEt) / Hexane mixture

Procedure:

Reaction Setup: In a round-bottom flask protected from light, dissolve 6-methoxyquinoline

(1.0 equivalent) in distilled dichloromethane (CH₂Cl₂).

Bromine Addition: Prepare a solution of bromine (1.1 equivalents) in CH₂Cl₂. Add this

solution dropwise to the 6-methoxyquinoline solution over a period of 10-15 minutes at

ambient temperature.

Reaction Monitoring: Stir the reaction mixture in the dark for 48 hours. The progress of the

reaction should be monitored by Thin-Layer Chromatography (TLC) until the starting material

is consumed.

Work-up: Upon completion, transfer the reaction mixture to a separatory funnel. Wash the

organic layer sequentially with a 5% sodium bicarbonate solution (3 times) to neutralize any

remaining HBr and quench unreacted bromine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude material using column chromatography on alumina or silica gel.

Elute with an ethyl acetate/hexane gradient (e.g., 1:3) to isolate the pure 8-Bromo-6-
methoxyquinoline.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1267094?utm_src=pdf-body
https://www.benchchem.com/product/b1267094?utm_src=pdf-body
https://www.acgpubs.org/doc/2018080918243210-OC-1608-428.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Bromination

Work-up & Purification
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reduced pressure

Column Chromatography
(Alumina, AcOEt/Hexane)

Pure 8-Bromo-6-methoxyquinoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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